1-(Bromomethyl)-2-chloro-4-methoxybenzene
Cat. No. B1290133
M. Wt: 235.5 g/mol
InChI Key: UIOYCWAQKOLSMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07981918B2
Procedure details
Heat a solution of 2-chloro-4-methoxy-1-methyl-benzene (2.0 g, 13 mmol), N-bromosuccinimide (2.7 g, 15 mmol), and benzoyl peroxide (50 mg) in CCl4 (50 mL) to reflux and stir for 3 hr. Cool the reaction to room temperature and quench with water. Extract the aqueous with CH2Cl2, dry over MgSO4, and filter. Remove the solvent to afford 3.0 g (98%) of the desired product.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[CH3:10].[Br:11]N1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Br:11][CH2:10][C:3]1[CH:4]=[CH:5][C:6]([O:8][CH3:9])=[CH:7][C:2]=1[Cl:1]
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Inputs
Step One
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Name
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|
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Quantity
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2 g
|
|
Type
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reactant
|
|
Smiles
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ClC1=C(C=CC(=C1)OC)C
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|
Name
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|
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Quantity
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2.7 g
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|
Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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|
Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)(Cl)(Cl)Cl
|
|
Name
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|
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Quantity
|
50 mg
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|
Type
|
catalyst
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|
Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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stir for 3 hr
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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Cool
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the reaction to room temperature
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
quench with water
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EXTRACTION
|
Type
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EXTRACTION
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|
Details
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Extract the aqueous with CH2Cl2
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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dry over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filter
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Remove the solvent
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
|
Type
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product
|
|
Smiles
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BrCC1=C(C=C(C=C1)OC)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
